Cas no 66398-49-0 (Acetamide, 2-cyano-N-(3-hydroxyphenyl)-)

• Product Name: Acetamide, 2-cyano-N-(3-hydroxyphenyl)-
• CAS No: 66398-49-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 396363
• PubChem ID: 22099165
• Update Time: 2025-04-19

Acetamide, 2-cyano-N-(3-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-(3-hydroxyphenyl)-
• 2-CYANO-N-(3-HYDROXYPHENYL)ACETAMIDE
• AKOS006333839
• SCHEMBL8650426
• BB 0218820
• DTXSID10622414
• 66398-49-0

• Inchi： 1S/C9H8N2O2/c10-5-4-9(13)11-7-2-1-3-8(12)6-7/h1-3,6,12H,4H2,(H,11,13)
• InChI Key： ZGBKOOIUDOQCKA-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)NC(CC#N)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12